2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-7-[(3-methoxyphenyl)methyl]-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C23H27FN2O2/c1-28-21-5-2-4-19(14-21)16-26-12-3-10-23(22(26)27)11-13-25(17-23)15-18-6-8-20(24)9-7-18/h2,4-9,14H,3,10-13,15-17H2,1H3
• InChI Key: DNJKIIVTGBCFNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCCC3(C2=O)CCN(C3)CC4=CC=C(C=C4)F
• Molecular Formula: C23H27FN2O2
• Molecular Weight: 382.5 g/mol

Description

2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound belongs to the spirocyclic class of compounds and has a unique structure that makes it suitable for various research applications.

Mechanism of Action

The mechanism of action of 2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it is believed that this compound interacts with various enzymes and proteins in the body, which can lead to changes in their activity and function. These changes can then result in various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, preliminary studies have shown that this compound has potential anti-cancer and anti-inflammatory properties. In addition, this compound has also been shown to have an effect on the central nervous system, which can lead to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments include its unique structure, which makes it suitable for various research applications. In addition, this compound is relatively easy to synthesize and purify, which makes it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential toxicity and limited availability.

Future Directions

There are several future directions for the research on 2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one. One possible direction is to further study the mechanism of action of this compound and its interactions with various enzymes and proteins in the body. Another direction is to explore the potential use of this compound in the development of new drugs for the treatment of various diseases. In addition, future research can also focus on the synthesis of other spirocyclic compounds using this compound as a starting material.

Synthesis Methods

The synthesis of 2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one is a complex process that involves several steps. The first step involves the condensation of 4-fluorobenzaldehyde and 3-methoxybenzaldehyde with 1,2-diaminocyclohexane in the presence of a suitable catalyst. The resulting intermediate is then subjected to cyclization to form the spirocyclic structure of the compound. The final step involves the purification of the compound using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

2-(4-fluorobenzyl)-7-(3-methoxybenzyl)-2,7-diazaspiro[4.5]decan-6-one has shown potential applications in various scientific research fields. In pharmacology, this compound has been studied for its potential use as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, this compound has been studied for its interactions with various enzymes and proteins, which can provide valuable insights into the mechanism of action of these molecules. In addition, this compound has also been studied for its potential use in the synthesis of other spirocyclic compounds.